Cas no 2228161-88-2 (3-(2-bromo-1-hydroxyethyl)-N-ethylbenzamide)

• Product Name: 3-(2-bromo-1-hydroxyethyl)-N-ethylbenzamide
• CAS No: 2228161-88-2
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6190138
• PubChem ID: 165970632
• Update Time: 2025-10-13

3-(2-bromo-1-hydroxyethyl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-1-hydroxyethyl)-N-ethylbenzamide
• 2228161-88-2
• EN300-1917279

• Inchi： 1S/C11H14BrNO2/c1-2-13-11(15)9-5-3-4-8(6-9)10(14)7-12/h3-6,10,14H,2,7H2,1H3,(H,13,15)
• InChI Key： QVXYESWTYAWJGS-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC=C(C(NCC)=O)C=1)O

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 3-(2-bromo-1-hydroxyethyl)-N-ethylbenzamide

3-(2-Bromo-1-Hydroxyethyl)-N-Ethylbenzamide: A Comprehensive Overview

3-(2-Bromo-1-hydroxyethyl)-N-ethylbenzamide, with the CAS number 2228161-88-2, is a compound of significant interest in the field of organic chemistry. This compound, often referred to as N-ethyl-3-(2-bromo-1-hydroxyethyl)benzamide, has garnered attention due to its unique structural properties and potential applications in various chemical reactions. The molecule consists of a benzamide core with an ethyl group attached to the nitrogen atom and a substituted ethyl group at the 3-position of the benzene ring. The substituent at this position is a bromo-hydroxyethyl group, which introduces both electron-withdrawing and electron-donating functionalities into the molecule.

The synthesis of 3-(2-bromo-1-hydroxyethyl)-N-ethylbenzamide typically involves multi-step reactions, often starting from benzoyl chloride or other benzamide precursors. The introduction of the bromo-hydroxyethyl group requires careful control over reaction conditions to ensure regioselectivity and avoid unwanted side products. Recent advancements in catalytic methods and green chemistry have provided more efficient pathways for the synthesis of such compounds, reducing environmental impact while maintaining high yields.

One of the key areas where N-ethyl-3-(2-bromo-1-hydroxyethyl)benzamide has shown promise is in its role as an intermediate in organic synthesis. Its bromine atom serves as a leaving group, making it highly reactive in nucleophilic substitution reactions. This property has been exploited in the construction of complex molecules, including pharmaceutical agents and agrochemicals. For instance, researchers have utilized this compound as a precursor for synthesizing bioactive compounds with potential anti-inflammatory and anticancer properties.

The hydroxyl group present in the molecule adds another layer of functionality, enabling participation in hydrogen bonding and other non-covalent interactions. This feature is particularly advantageous in medicinal chemistry, where such interactions can significantly influence drug-receptor binding affinity. Recent studies have highlighted the importance of hydroxyl-containing compounds in modulating pharmacokinetic properties, such as solubility and bioavailability.

In terms of spectroscopic characterization, 3-(2-bromo-1-hydroxyethyl)-N-ethylbenzamide exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated system. The presence of both aromatic and amide functionalities contributes to its electronic transitions, making it a valuable model compound for studying excited-state dynamics. Additionally, NMR spectroscopy has been instrumental in confirming the stereochemistry and purity of this compound.

The application of computational chemistry techniques has further deepened our understanding of this compound's properties. Density functional theory (DFT) calculations have been employed to study its electronic structure, reactivity, and potential for participating in various chemical transformations. These insights have facilitated the design of more efficient synthetic routes and have provided a foundation for predicting its behavior in different chemical environments.

Looking ahead, the development of novel catalysts tailored for reactions involving N-ethyl-3-(2-bromo-1-hydroxyethyl)benzamide holds great promise for advancing its utility in organic synthesis. The integration of machine learning algorithms with traditional computational methods is expected to accelerate the discovery of new reaction pathways and optimize existing ones.

In conclusion, 3-(2-bromo-1-hydroxyethyl)-N-ethylbenzamide stands out as a versatile compound with diverse applications across multiple disciplines within chemistry. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to explore new chemical frontiers. As advancements continue to unfold, this compound will undoubtedly play an increasingly pivotal role in both academic research and industrial applications.